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Compound of Interest

Compound Name: D-3263

Cat. No.: B612222

Audience: Researchers, scientists, and drug development professionals.

Introduction

D-3263 is a small molecule agonist of the Transient Receptor Potential Melastatin 8 (TRPM8)
channel.[1][2][3] As a TRPMS8 agonist, D-3263 has potential applications in cancer research,
particularly in relation to prostate cancer, due to its ability to induce cell death in TRPM8-
expressing tumor cells.[4][5] Proper preparation of a stock solution is the first critical step for
ensuring reproducibility and accuracy in in-vitro and in-vivo experiments. Dimethyl sulfoxide
(DMSO) is a common solvent for dissolving organic molecules like D-3263 for biological
assays.[6][7][8] This document provides a detailed protocol for the preparation, storage, and
handling of D-3263 stock solutions in DMSO.

Quantitative Data Summary

The following table summarizes the key quantitative information for D-3263 hydrochloride, the
commonly available salt form.
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Property Value Reference
Chemical Name D-3263 hydrochloride [1119]
Molecular Formula C21H32CINsOs3 [1]09]
Molecular Weight 409.96 g/mol [2][9]

CAS Number 1008763-54-9 (HCI salt) [9]
Solubility in DMSO >10 mM 2]

Solid Storage -20°C (long-term), 4°C (short- 21[9]

term)

] -80°C or -20°C (up to 6
Solution Storage [2]
months)

Experimental Protocols

e D-3263 hydrochloride powder

o Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile, disposable pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

This protocol describes the preparation of a 10 mM stock solution of D-3263 hydrochloride in
DMSO.

o Acclimatization: Before opening, allow the vial of D-3263 hydrochloride powder to equilibrate
to room temperature for at least 15-20 minutes. This prevents condensation of moisture,
which can affect the stability of the compound.
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Weighing: Carefully weigh out the desired amount of D-3263 hydrochloride powder using an
analytical balance in a fume hood or on a weighing paper. For example, to prepare 1 mL of a
10 mM stock solution, you would need 4.0996 mg of the compound.

o Calculation:
» Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.010 mol/L x 409.96 g/mol = 0.0040996 g = 4.0996 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the D-3263
hydrochloride powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.
If necessary, gentle warming in a water bath (not exceeding 40°C) or brief sonication can be
used to aid dissolution.[10] Visually inspect the solution to ensure no particulates are
present.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[10][11] Store the aliquots at -20°C or -80°C for
long-term storage.[2]

Working Solution Preparation: When preparing a working solution for your experiment, dilute
the DMSO stock solution into your aqueous buffer or cell culture medium. It is crucial to add
the DMSO stock to the agueous solution and mix immediately to prevent precipitation. The
final concentration of DMSO in cell-based assays should be kept low, typically below 0.5%,
to avoid solvent-induced cytotoxicity.[11][12] Always include a vehicle control (medium with
the same final concentration of DMSQO) in your experiments.

Visualizations

The following diagram illustrates the workflow for preparing the D-3263 stock solution.
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Caption: Workflow for D-3263 stock solution preparation.
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D-3263 acts as an agonist for the TRPM8 ion channel. Activation of TRPMS8 leads to an influx
of cations, primarily Ca2+ and Na*, which can disrupt cellular homeostasis and induce
apoptosis in cells where this channel is overexpressed, such as in some prostate cancer cells.
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Caption: Simplified D-3263 mechanism of action via TRPMS8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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